Cas no 113071-97-9 (Benzothiazole,6-chloro-2-(chloromethyl)-)

• Product Name: Benzothiazole,6-chloro-2-(chloromethyl)-
• CAS No: 113071-97-9
• MF: C₈H₅Cl₂NS
• MW: 218.102998495102
• CID: 130032
• PubChem ID: 10798838
• Update Time: 2025-04-19

Benzothiazole,6-chloro-2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-chloro-2-(chloromethyl)-
• 2-ChloroMethyl-6-chlorobenzothiazole
• 6-Chloro-2-(chloromethyl)-1,3-benzothiazole
• 2-chloromethyl-6-bromoquinoline
• 6-Bromo-2-chloromethyl-quinoline
• 6-chloro-2-chloromethylbenzothiazole
• 6-chloro-2-chloromethyl-benzothiazole
• AB69960
• SureCN1599323
• Benzothiazole, 6-chloro-2-(chloromethyl)- (9CI)
• 6-Chloro-2-(chloromethyl)benzo[d]thiazole, 97%
• AKOS017561378
• SCHEMBL4390136
• 6-Chloro-2-(chloromethyl)benzo[d]thiazole
• 113071-97-9
• CS-0530760
• DB-274876
• Benzothiazole, 6-chloro-2-(chloromethyl)-

• Inchi： 1S/C8H5Cl2NS/c9-4-8-11-6-2-1-5(10)3-7(6)12-8/h1-3H,4H2
• InChI Key： BSLYCZZEUDPRAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(CCl)=N2

Computed Properties

• Exact Mass: 216.95215
• Monoisotopic Mass: 216.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles